2-(Chloromethyl)-5-methoxy-4-pyridinol
Description
2-(Chloromethyl)-5-methoxy-4-pyridinol (CMMP) is a compound with a wide range of applications in the scientific research field. It is a versatile and useful compound that has been used in a variety of experiments, including those related to biochemistry, physiology, and pharmacology. CMMP is a simple molecule that is relatively easy to synthesize and has many advantages for use in lab experiments.
Scientific Research Applications
Synthesis of Pharmaceutical Compounds
2-(Chloromethyl)-5-methoxy-4-pyridinol: is utilized in the synthesis of various pharmaceutical compounds. Its reactivity due to the chloromethyl group makes it a valuable intermediate in creating molecules with potential therapeutic effects .
Development of Neonicotinoid Compounds
This chemical serves as a precursor in the development of new neonicotinoid compounds. Neonicotinoids are a class of neuro-active insecticides chemically similar to nicotine, which have been used in agriculture to control various pests .
Magnetic Resonance Imaging (MRI) Contrast Agents
The compound has been used in the synthesis of Gd3+ diethylenetriaminepentaacetic acid bisamide complex , which is a Zn2±sensitive MRI contrast agent. This application is crucial for enhancing the quality of MRI scans and improving diagnostic accuracy .
Catalysis
Due to its unique structure, 2-(Chloromethyl)-5-methoxy-4-pyridinol can be used as a catalyst in various chemical reactions. This includes facilitating reactions that are otherwise slow or require harsh conditions .
Environmental Pollution Treatment
The compound can be modified to create materials that help in treating environmental pollution. This includes the removal of toxic pollutants from water and air, contributing to cleaner and safer environments .
Drug Delivery Systems
Researchers are exploring the use of this compound in drug delivery systems. Its ability to be modified at the molecular level allows for the creation of drug carriers that can release medication at controlled rates .
Sensing Technologies
2-(Chloromethyl)-5-methoxy-4-pyridinol: can be incorporated into sensors for detecting various biological and chemical substances. This application is significant in the development of diagnostic tools and environmental monitoring devices .
Chromatographic Separations
The compound’s structure allows it to be used in chromatographic separations, a method for separating mixtures into their components. This is particularly useful in analytical chemistry for purifying compounds and in biochemistry for analyzing complex biological samples .
properties
IUPAC Name |
2-(chloromethyl)-5-methoxy-1H-pyridin-4-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8ClNO2/c1-11-7-4-9-5(3-8)2-6(7)10/h2,4H,3H2,1H3,(H,9,10) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GXADSASGUAYZKG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CNC(=CC1=O)CCl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8ClNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
173.60 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Chloromethyl)-5-methoxy-4-pyridinol | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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